Cas no 92727-31-6 (1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride)

• Product Name: 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride
• CAS No: 92727-31-6
• MF: C₁₅H₂₄ClNO₃
• MW: 301.808963775635
• MDL: MFCD01713767
• CID: 5229498
• PubChem ID: 2770289
• Update Time: 2025-06-11

1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethylphenoxy)-3-morpholinopropan-2-ol hydrochloride
• 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride

• MDL： MFCD01713767
• Inchi： 1S/C15H23NO3.ClH/c1-12-3-4-15(13(2)9-12)19-11-14(17)10-16-5-7-18-8-6-16;/h3-4,9,14,17H,5-8,10-11H2,1-2H3;1H
• InChI Key： DQGBJIASZLCZFK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1C)CC(O)CN1CCOCC1.Cl

Additional information on 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride

Introduction to 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride (CAS No. 92727-31-6)

1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 92727-31-6, represents a sophisticated blend of aromatic and heterocyclic moieties, making it a promising candidate for various biochemical applications. The hydrochloride salt form enhances its solubility and bioavailability, which are critical factors in drug development and therapeutic research.

The molecular structure of 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride consists of a phenolic ether group linked to a propanol backbone, further substituted with a morpholine ring. This configuration imparts distinct pharmacophoric features that make it an intriguing subject for medicinal chemistry investigations. The presence of both dimethylphenyl and morpholinyl groups suggests potential interactions with biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of multifunctional compounds that can address complex diseases through multiple mechanisms. 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride fits well within this paradigm, as its structural design allows for diverse biological activities. Preliminary studies have highlighted its potential in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents. The compound's ability to modulate signaling cascades associated with oxidative stress and cell proliferation further underscores its therapeutic relevance.

The synthesis of 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. The optimization of these synthetic routes not only enhances the scalability of production but also minimizes byproduct formation, adhering to stringent quality control standards.

One of the most compelling aspects of 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride is its potential in drug repurposing. Given its structural similarities to known bioactive molecules, computational pharmacology approaches have been utilized to predict its interactions with various biological targets. These virtual screening studies have revealed promising leads for treating conditions such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to cross the blood-brain barrier and exert central nervous system effects makes it an attractive candidate for neuropharmacological applications.

Efficacy and safety assessments are paramount in evaluating the therapeutic potential of any pharmaceutical compound. 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride has undergone rigorous in vitro testing to evaluate its cytotoxicity profile across multiple cell lines. Results indicate moderate toxicity at higher concentrations but demonstrate acceptable safety margins at therapeutic doses. Additionally, preclinical studies have explored its metabolic stability and excretion pathways, providing insights into its pharmacokinetic behavior in vivo.

The role of 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride in addressing unmet medical needs is further highlighted by its interaction with emerging therapeutic targets. Recent advancements in understanding disease mechanisms have identified novel pathways that could benefit from small molecule modulators like this compound. For instance, its ability to inhibit certain kinases implicated in cancer progression has sparked interest in clinical trials targeting solid tumors and hematological malignancies. Such findings align with the broader goal of developing targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The development pipeline for 1-(2,4-dimethylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride is currently focused on refining dosage regimens and identifying optimal delivery systems to enhance patient compliance. Nanotechnology-based formulations are being explored to improve bioavailability and reduce dosing frequency. Furthermore, combination therapy approaches involving this compound with other pharmacological agents are being investigated to achieve synergistic effects in treating chronic diseases.

Environmental considerations also play a crucial role in the sustainable development of pharmaceuticals. The synthesis of 1-(2,4-dimethylphenoxy)-3-(morpholin-4-y]propan}-\t\hydrochloride\) has been optimized to minimize waste generation and energy consumption through green chemistry principles. Solvent recovery systems and catalytic processes that reduce reliance on hazardous reagents are integral components of these sustainable manufacturing practices.

In conclusion,1-(\t(24\-dimethy}iphen0x\-y\-l\-)\t(orpho}lin\-t\-\t\-yl}pr}opan\-\\t\-t\-z}hydroch}or ide\) (CAS No.\t92727\-31\-6\) represents a significant advancement in medicinal chemistry due to its innovative structure and multifaceted biological activities\. Its potential applications span across anti-inflammation,\tneurodegenerative disease treatment,\sand oncology\tare particularly noteworthy\. As research progresses,\tone can expect further elucidation of its mechanisms of action\and expanded clinical trials\to validate its therapeutic promise\. The compound's development underscores the importance\of interdisciplinary collaboration between chemists,\tbiologists,\and clinicians\tin harnessing the power\of small molecules\to improve human health